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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core materials used in NW16 (also
known as KF16) vacuum fittings. Understanding the properties and appropriate applications of
these materials is critical for establishing and maintaining the required vacuum environment for
sensitive research, scientific experiments, and pharmaceutical development processes. This
document details the properties of common flange, clamp, and sealing materials, outlines
experimental protocols for their characterization, and provides a decision-making framework for
material selection.

Core Materials for NW16 Fittings: A Quantitative
Overview

The selection of materials for vacuum components is primarily driven by their ability to
withstand vacuum conditions without compromising the integrity of the system. Key properties
include low outgassing rates, high temperature tolerance, chemical inertness, and mechanical
strength. NW16 fittings are typically composed of a flange, a centering ring with an O-ring, and
a clamp.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15613197#bc-rfq
https://www.benchchem.com/product/b15613197/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-materials-for-nw16-vacuum-fittings
https://www.benchchem.com/product/b15613197/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-materials-for-nw16-vacuum-fittings
https://www.benchchem.com/product/b15613197/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-materials-for-nw16-vacuum-fittings
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Flange and Clamp Materials

The flanges and clamps of NW16 fittings are most commonly fabricated from stainless steel

and aluminum alloys due to their excellent vacuum compatibility and mechanical properties.[1]

Table 1: Comparison of Common Flange and Clamp Materials for NW16 Fittings

Property

304/304L Stainless
Steel

316L Stainless
Steel

6061 Aluminum

Primary Alloying
Elements

~18% Cr, ~8% Ni[2]

~16-18% Cr, ~10-14%
Ni, 2-3% Mo[3]

Mg, Si[4]

Density

7.93 g/cm3[5]

8.0 g/cm3[3]

~2.70 g/cm3[4]

Maximum Service

Temperature

Intermittent: 870°C,
Continuous: 925°CJ[2]

Intermittent: 870°C,
Continuous: 925°CJ[6]

~200°C

Vacuum Range

High Vacuum (HV) to
Ultra-High Vacuum
(UHW)[7]

High Vacuum (HV) to
Ultra-High Vacuum
(UHV)[7]

High Vacuum (HV) to
Ultra-High Vacuum
(UHV)[8]

Outgassing Rate

(Torr-L/s-cm?)

2 x 10712 (after 250°C
bakeout)[9] to 2 x
10715 (with
electropolishing and
vacuum bake)[10][11]

Similar to 304L, with
lower rates achievable

with vacuum firing.[12]

4 x 10713 (after 250°C
bakeout)[9], < 1 x
1014 (with Ar and O2

discharge cleaning)[4]

Key Characteristics

Most common and
cost-effective choice
for general vacuum
use.[13] Good

corrosion resistance.

[2]

Superior corrosion
and chloride
resistance compared
to 304 due to
molybdenum content.
[61[14]

Lightweight, non-
magnetic, and has
high thermal
conductivity.[13]

Elastomer Seals (O-Rings)

The vacuum seal in an NW16 fitting is achieved by compressing an elastomer O-ring held in a

centering ring between the two flanges.[15][16] The choice of elastomer is critical and depends

on the operating temperature, chemical environment, and required vacuum level.
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Table 2: Comparison of Common Elastomer O-Ring Materials for NW16 Fittings

Property

Viton® (FKM)

Buna-N (Nitrile, NBR)

Temperature Range

-20°C to 200°C (continuous)

-30°C to 120°C

Vacuum Suitability

Suitable for high vacuum

applications.[9]

Generally limited to rough and
medium vacuum due to higher

outgassing.

Outgassing Rate

Relatively low for an elastomer.

[17]

Higher outgassing rate

compared to Viton®.[17]

Chemical Compatibility

Excellent resistance to oils,
fuels, mineral acids, and many
chemicals.[12][18]

Good resistance to petroleum-
based oils and fuels, but less
universally resistant than Viton.
[19]

Key Characteristics

Good for high-temperature
applications and where broad
chemical resistance is needed.
[12][18]

More suitable for heavy-duty
industrial applications with
superior abrasion and tear

resistance.[19]

Experimental Protocols

To ensure the suitability of materials for vacuum applications, standardized testing and

preparation procedures are essential. These protocols focus on minimizing outgassing and

verifying the material's performance under vacuum.

Material Cleaning and Preparation

Proper cleaning of vacuum components is the first and most critical step to achieving a good

vacuum. The goal is to remove surface contaminants such as oils, greases, and particulates

that can be sources of outgassing. A multi-step cleaning process is recommended for metal

components:[17][20]

» Degreasing: Use an organic solvent like acetone or ethanol to remove hydrocarbons.
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o Detergent Wash: Use a soap or detergent solution (e.g., Alconox) in an ultrasonic bath to
remove water-soluble contaminants.

» Deionized Water Rinse: Thoroughly rinse with deionized water to remove any detergent
residue.

» Alcohol Rinse: Rinse with a high-purity alcohol, such as isopropanol, to displace water.

e Drying: Dry the components with hot, dry, oil-free air or in a vacuum oven.[20]

Vacuum Bakeout

For high and ultra-high vacuum applications, a bakeout procedure is often necessary to
remove adsorbed gases, primarily water vapor, from the material surfaces and bulk.[21] This
process involves heating the vacuum components under vacuum.

» Typical Bakeout Parameters for Stainless Steel: Heating to 150-250°C for 24-48 hours is
common for high vacuum systems. For UHV applications, temperatures can be higher (up to
450°C) for extended periods to significantly reduce hydrogen outgassing.[22]

e Procedure:

[e]

Assemble the vacuum system and begin pumping down to a rough vacuum.

o

Wrap the components with heater tapes and thermocouples to monitor the temperature.

[¢]

Gradually increase the temperature to the desired setpoint.

[¢]

Hold at the bakeout temperature while continuing to pump.

[e]

After the bakeout period, cool the system down to room temperature before venting.[23]

Outgassing Rate Measurement

The outgassing rate is a measure of the gas evolved from a material in a vacuum. A common
method for measuring this is the rate-of-rise (or pressure rise) method.[24][25]
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o System Preparation: Place the material sample in a clean, baked, and leak-tight vacuum
chamber with a known volume (V) and surface area (A).

e Pump Down: Evacuate the chamber to its base pressure.
« |solation: Isolate the chamber from the vacuum pump.

o Pressure Rise Measurement: Record the pressure increase (AP) over a specific time interval
(Ab).

o Calculation: The outgassing rate (Q) is calculated using the formula: Q = (AP / At) * (V / A)

The ASTM E1559 standard provides a standardized test method for measuring outgassing
rates and collected volatile condensable materials from materials in a vacuum environment.

Material Selection Framework

The selection of the appropriate materials for NW16 vacuum fittings is a critical decision that
impacts the performance and reliability of the vacuum system. The following decision tree
illustrates a logical workflow for selecting flange/clamp and O-ring materials based on key
application requirements.
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Start: Define Application Requirements

[ Required Vacuum Level? ]
l Rough/Medium

HV/UHV

ﬁ

High/Ultra-High Vacuum

Rough/Medium Vacuum

[ Operating Temperature?

'

Chemical Exposure? }7 or

Select 304 Stainless Steel Flange/Clamp Select 316L Stainless Steel Flange/Clamp

i
i
Select Buna-N O-Ring Consider Aluminum for non-magnetic or lightweight needs Select Viton O-Ring

Click to download full resolution via product page

Caption: Material selection workflow for NW16 vacuum fittings.
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This logical diagram provides a step-by-step guide to selecting the most appropriate materials
for NW16 vacuum fittings based on the primary operational parameters of the vacuum system.
By systematically evaluating the required vacuum level, operating temperature, and chemical
environment, researchers and engineers can make informed decisions that ensure the integrity
and performance of their vacuum-dependent processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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